N-(3,5-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H25N3O2S2/c1-14-7-15(2)10-18(9-14)25-21(28)13-31-24-26-20-5-6-30-22(20)23(29)27(24)19-11-16(3)8-17(4)12-19/h7-12H,5-6,13H2,1-4H3,(H,25,28)
• InChI Key: MPLJQSNUTOTWGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)SCC3)C
• Molecular Formula: C24H25N3O2S2
• Molecular Weight: 451.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H25N3O2S2 and its molecular weight is 451.6. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structure Analysis

Research on heterocyclic derivatives of guanidine indicates the potential for creating complex structures with significant biological relevance. For example, studies on compounds with similar structures have led to the discovery of new synthetic pathways and provided detailed structural analyses through X-ray crystallography, highlighting the intricacies of these molecules and their potential for further modification and application in various scientific fields (Banfield, Fallon, & Gatehouse, 1987).

Pharmacological Applications

While direct information on the specific compound is scarce, research on structurally similar compounds, such as S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, demonstrates their potential as anticonvulsant agents. These studies show how chemical modifications can impact the interaction with biological targets, offering insights into the design of new drugs with improved efficacy and specificity (Severina et al., 2020).

Antimicrobial Activity

The synthesis and evaluation of pyrimidinone and oxazinone derivatives fused with thiophene rings have been explored for their antimicrobial properties. These compounds, derived from starting materials like citrazinic acid, have shown significant antibacterial and antifungal activities, suggesting the potential of the compound for similar applications (Hossan et al., 2012).

Methodological Innovations

Research into the reaction of amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation highlights innovative methodological approaches to synthesizing thieno[2,3-d]pyrimidines. These studies not only contribute to the understanding of reaction mechanisms but also demonstrate the efficiency of microwave irradiation in synthesizing complex heterocyclic compounds, potentially relevant to the synthesis and modification of the compound (Davoodnia et al., 2009).